6-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 6-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C15H14N4O/c16-7-13-3-1-5-15(18-13)19-9-12(10-19)11-20-14-4-2-6-17-8-14/h1-6,8,12H,9-11H2
• InChI Key: VMZRYFIKPFYCKD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC=CC(=N2)C#N)COC3=CN=CC=C3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

6-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-2-carbonitrile, also known as PZM21, is a synthetic opioid analgesic drug that is currently being researched for its potential use as a painkiller. It was first discovered in 2016 by a team of researchers at the University of California, San Francisco, and has since been the subject of numerous scientific studies.

Scientific Research Applications

Biochemical and Clinical Effects in Leukemia

The compound, 6-azauridine, shows significant antineoplastic effects in experimental tumors and has been used in treating acute and chronic leukemia. It leads to a rapid and marked decline in circulating leukemic cells, correlating well with the clinical response. Temporary resistance development has been associated with decreased inhibition of orotic acid decarboxylase in leukocytes (H. Fallon, E. Frei, E. Freireich, 1962).

Imaging Brain Nicotinic Receptors

5-[123I]iodo-3-(2(S)-azetidinylmethoxy)pyridine ([123I]5IA) is developed for imaging the nicotinic acetylcholine receptor (nAChR) in the human brain using single-photon emission computed tomography (SPECT). It is a promising ligand for imaging nAChRs, with acceptable dosimetry and pharmacological safety at doses required for adequate SPECT imaging (M. Ueda, Y. Iida, T. Mukai, et al., 2004).

Cognitive Progression in Alzheimer's and Dementia

Normalized I-5-Iodo-3-[2(S)-2-azetidinylmethoxy] pyridine (5IA-85380) SPECT imaging, a marker for the alpha4beta2 nicotinic receptor, has been investigated as a predictor of cognitive progression in Alzheimer's disease (AD) and dementia with Lewy bodies (DLB). Reduced uptake in certain brain regions significantly correlated with a decline in executive function, suggesting a role in understanding pathophysiological mechanisms responsible for neurodegeneration (S. Colloby, E. Perry, S. Pakrasi, et al., 2010).

Exposure to Environmental Chemicals

A study on the environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children identified widespread chronic exposure. The presence of metabolites in urine samples indicated exposure to chemicals from both pesticide groups, emphasizing the need for public health policies regarding the use and regulation of these chemicals (Kateryna Babina, M. Dollard, L. Pilotto, J. Edwards, 2012).